Cas no 176442-56-1 (CYP1B1-IN-5)
CYP1B1-IN-5 Chemical and Physical Properties
Names and Identifiers
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- 4H-3,1-Benzoxazin-4-one, 2-(4-iodophenyl)-
- CYP1B1-IN-5
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- Inchi: 1S/C14H8INO2/c15-10-7-5-9(6-8-10)13-16-12-4-2-1-3-11(12)14(17)18-13/h1-8H
- InChI Key: WQHAEZGAZWZFHQ-UHFFFAOYSA-N
- SMILES: N1C2=CC=CC=C2C(=O)OC=1C1=CC=C(I)C=C1
Computed Properties
- Exact Mass: 348.95998g/mol
- Monoisotopic Mass: 348.95998g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 38.7Ų
CYP1B1-IN-5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1933006-1mg |
2-(4-Iodophenyl)-4H-benzo[d][1,3]oxazin-4-one |
176442-56-1 | 98% | 1mg |
$160.0 | 2025-03-05 | |
| Ambeed | A1933006-5mg |
2-(4-Iodophenyl)-4H-benzo[d][1,3]oxazin-4-one |
176442-56-1 | 98% | 5mg |
$400.0 | 2025-03-05 | |
| Ambeed | A1933006-10mg |
2-(4-Iodophenyl)-4H-benzo[d][1,3]oxazin-4-one |
176442-56-1 | 98% | 10mg |
$585.0 | 2025-03-05 | |
| Ambeed | A1933006-25mg |
2-(4-Iodophenyl)-4H-benzo[d][1,3]oxazin-4-one |
176442-56-1 | 98% | 25mg |
$921.0 | 2025-03-05 | |
| Ambeed | A1933006-50mg |
2-(4-Iodophenyl)-4H-benzo[d][1,3]oxazin-4-one |
176442-56-1 | 98% | 50mg |
$1215.0 | 2025-03-05 | |
| Ambeed | A1933006-100mg |
2-(4-Iodophenyl)-4H-benzo[d][1,3]oxazin-4-one |
176442-56-1 | 98% | 100mg |
$1674.0 | 2025-03-05 |
CYP1B1-IN-5 Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on CYP1B1-IN-5
Introduction to Compound CAS No. 176442-56-1: CYP1B1-IN-5
The compound with CAS No. 176442-56-1, commonly referred to as CYP1B1-IN-5, is a highly specialized molecule that has garnered significant attention in the fields of pharmacology, toxicology, and molecular biology. This compound is particularly notable for its role as an inhibitor of the CYP1B1 enzyme, a critical player in the metabolism of various endogenous and exogenous substances. Recent advancements in research have shed light on its potential applications in drug development, particularly in the context of cancer therapy and other diseases where CYP1B1 activity plays a pivotal role.
CYP1B1-IN-5 was first identified through high-throughput screening assays designed to identify potent inhibitors of the CYP1B1 enzyme. Its structure, which includes a unique combination of functional groups, allows it to effectively bind to the active site of CYP1B1, thereby inhibiting its catalytic activity. This inhibition has been shown to significantly impact cellular processes that rely on CYP1B1, such as the metabolism of steroid hormones and certain procarcinogens.
Recent studies have demonstrated that CYP1B1-IN-5 exhibits remarkable selectivity for CYP1B1 over other cytochrome P450 isoforms, making it an invaluable tool for researchers studying isoform-specific enzymatic activities. This selectivity is particularly important in therapeutic contexts, where off-target effects can lead to adverse drug reactions. By selectively inhibiting CYP1B1, this compound has the potential to modulate pathways associated with diseases such as breast cancer, prostate cancer, and ovarian cancer, where CYP1B1 overexpression has been implicated.
The mechanism of action of CYP1B1-IN-5 involves competitive inhibition at the substrate-binding site of CYP1B
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